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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of commonly employed analytical methods for the

determination of Polychlorinated Biphenyls (PCBs) in various environmental matrices. The

information presented herein is supported by data from inter-laboratory studies and official

validation reports to assist researchers and professionals in selecting the most appropriate

method for their specific needs.

Introduction to PCB Analysis
Polychlorinated Biphenyls (PCBs) are a class of persistent organic pollutants that are subject to

stringent regulatory control due to their toxicity and bioaccumulative properties. Accurate and

reliable analysis of PCBs is crucial for environmental monitoring, human health risk

assessment, and compliance with regulatory standards. Analytical methods for PCBs can be

broadly categorized into two main approaches: Aroclor-based analysis and congener-specific

analysis.

Aroclor-based methods, such as EPA Method 8082A, quantify PCBs by comparing the

chromatographic pattern of a sample to that of commercial Aroclor mixtures. This approach

can be cost-effective but may lack accuracy for environmentally weathered samples where

the original Aroclor pattern is altered.
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Congener-specific methods, like EPA Method 1668C, identify and quantify individual PCB

congeners. This provides a more accurate and detailed picture of PCB contamination, which

is essential for assessing the toxicity of a sample, as different congeners exhibit varying

levels of toxicity.

Homolog-based methods, such as EPA Method 680, provide an intermediate level of detail

by quantifying PCBs based on the number of chlorine atoms (homolog groups).

This guide will compare the performance of several key EPA methods used for PCB analysis,

providing available quantitative data, detailed experimental protocols, and visual

representations of the analytical workflows.

Comparison of Analytical Methods
The selection of an analytical method for PCB analysis depends on several factors, including

the required level of detail (Aroclor, homolog, or congener-specific), the desired detection limits,

and budgetary constraints. The following tables summarize the performance characteristics of

four widely used EPA methods.

Table 1: General Comparison of PCB Analysis Methods
Feature

EPA Method
8082A

EPA Method
680

EPA Method
1668C

EPA Method
1628

Analytical

Approach

Aroclors or 19

specific

congeners

Homolog groups
All 209

congeners

All 209

congeners

Instrumentation GC-ECD GC-MS HRGC-HRMS GC-MS (LRMS)

Primary

Application

Routine

monitoring of

known Aroclor

contamination

Screening and

assessment of

total PCBs by

homolog

High-sensitivity,

congener-

specific analysis

for risk

assessment

Compliance

monitoring for a

broad range of

congeners

Cost per Sample

(approx.)
$50 - $150[1] $400 - $600[2] $750 - $1150[2]

Moderate (less

than 1668C)[1]
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GC-ECD: Gas Chromatography with Electron Capture Detector; GC-MS: Gas

Chromatography-Mass Spectrometry; HRGC-HRMS: High-Resolution Gas Chromatography-

High-Resolution Mass Spectrometry; LRMS: Low-Resolution Mass Spectrometry.

Table 2: Performance Data from Inter-laboratory Studies
and Method Validation

Performance
Metric

EPA Method
8082A

EPA Method
680

EPA Method
1668C

EPA Method
1628

Method

Detection Limit

(MDL) in

Sediment

(ug/Kg)

~5-60 ~0.2[2] 0.002 - 0.050[2]
Not specified in

provided docs

Accuracy (Spike

Recovery)

Not specified in

provided docs

Not specified in

provided docs

Not specified in

provided docs

>95% of spike

recoveries in

aqueous and

tissue samples

between 50-

150%; 87% in

biosolids and

63% in sediment

between 50-

150%[3]

Inter-laboratory

Precision

(Relative

Standard

Deviation - RSD)

Varies; can be

>20%[4]

Not specified in

provided docs

Not specified in

provided docs

Not specified in

provided docs

Note: Direct comparative data from a single inter-laboratory study for all methods was not

available in the provided search results. The data presented is compiled from various sources

and should be interpreted with this in mind.
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Detailed and standardized experimental protocols are critical for ensuring the accuracy and

reproducibility of PCB analysis. Below are outlines of the key steps for the compared analytical

methods.

EPA Method 8082A: Polychlorinated Biphenyls (PCBs)
by Gas Chromatography
This method is used for the determination of PCBs as Aroclors or as individual congeners in

solid, tissue, and aqueous matrices.[5][6]

Sample Extraction:

Aqueous Samples: Extraction at neutral pH with methylene chloride using a separatory

funnel (Method 3510), continuous liquid-liquid extractor (Method 3520), or solid-phase

extraction (Method 3535).[5]

Solid and Tissue Samples: Extraction with hexane-acetone (1:1) or methylene chloride-

acetone (1:1) using Soxhlet (Method 3540), automated Soxhlet (Method 3541),

pressurized fluid extraction (Method 3545), microwave extraction (Method 3546), or

ultrasonic extraction (Method 3550).[6]

Extract Cleanup:

Cleanup procedures may be necessary to remove interfering compounds.[7]

A common cleanup technique for PCBs is a sulfuric acid/potassium permanganate

cleanup (Method 3665).[5] This cleanup, however, will remove many organochlorine

pesticides, making the method unsuitable for their simultaneous analysis.[5]

Instrumental Analysis:

The cleaned-up extract is injected into a gas chromatograph (GC) equipped with a

capillary column and an electron capture detector (ECD) or an electrolytic conductivity

detector (ELCD).[5]

Identification of Aroclors is based on pattern recognition, comparing the sample

chromatogram to Aroclor standards. Individual congeners are identified by their retention
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times.[6]

Confirmation on a second GC column of a different polarity is recommended for positive

results.[6]

EPA Method 680: Determination of Pesticides and PCBs
in Water and Soil/Sediment by Gas
Chromatography/Mass Spectrometry
This method is used for the determination of PCBs as homolog groups.[2][8]

Sample Extraction:

Aqueous Samples: A 1-liter water sample is extracted with methylene chloride in a

separatory funnel.[4]

Solid/Sediment Samples: Appropriate extraction procedures are applied, followed by

drying of the extract and solvent exchange to hexane.[4]

Instrumental Analysis:

The sample extract is injected into a GC coupled with a low-resolution mass spectrometer

(MS).[4]

The MS is operated to acquire data for specific ions characteristic of the different PCB

homolog groups.[4]

Quantification is performed by comparing the response of the sample to that of calibration

standards containing representative PCB congeners for each homolog group.[4]

EPA Method 1668C: Chlorinated Biphenyl Congeners in
Water, Soil, Sediment, Biosolids, and Tissue by
HRGC/HRMS
This is a high-resolution, congener-specific method capable of determining all 209 PCB

congeners.[9]
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Sample Extraction:

Matrix-specific extraction procedures are employed. For example, Soxhlet extraction is

commonly used for solid samples.[1]

Extract Cleanup:

The method requires extensive extract cleanup to remove interferences and achieve low

detection limits. This may involve multiple chromatographic steps, such as silica gel,

alumina, and carbon column chromatography.[1]

Instrumental Analysis:

The final extract is analyzed using a high-resolution gas chromatograph (HRGC) coupled

with a high-resolution mass spectrometer (HRMS).[9]

The HRMS is operated in a selected ion monitoring (SIM) mode to detect the specific ions

for each PCB congener with high mass accuracy.[1]

Isotope dilution is used for quantification, where isotopically labeled congeners are added

to the sample before extraction and used as internal standards.[1]

Visualizing the Analytical Workflows
The following diagrams, created using the DOT language, illustrate the typical experimental

workflows for PCB analysis.

Sample Preparation Extraction Extract Cleanup Instrumental Analysis Data Processing

Environmental Sample
(Soil, Water, Tissue) Homogenization Spiking with

Internal Standards
Solvent Extraction

(e.g., Soxhlet, LLE, SPE)
Interference Removal

(e.g., Acid wash, Column Chromatography)
GC Separation & Detection

(ECD, MS, HRMS) Quantification & Reporting

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of PCBs in environmental samples.
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Define Analytical Objective
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(HRGC-HRMS)
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EPA Method 1628
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Caption: A decision tree for selecting an appropriate PCB analysis method.
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Conclusion
The choice of an analytical method for PCB determination is a critical decision that impacts the

quality, utility, and cost of the resulting data. For routine monitoring of sites with known Aroclor

contamination, EPA Method 8082A offers a cost-effective solution. When a more detailed

understanding of PCB contamination is required, particularly for risk assessment, congener-

specific methods like EPA Method 1668C are indispensable due to their high sensitivity and

ability to quantify the most toxic congeners. EPA Method 680 provides a middle ground by

offering homolog-specific data at a lower cost than full congener analysis. The newer EPA

Method 1628 presents a viable option for broad congener analysis for compliance monitoring

using more accessible GC-MS instrumentation.

It is imperative for laboratories to participate in inter-laboratory comparison studies and

proficiency testing programs to ensure the quality and comparability of their data. As analytical

technologies continue to evolve, it is expected that congener-specific methods will become

more accessible, further improving our ability to assess and manage the risks associated with

PCB contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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